N-(2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl)-5-methylisoxazole-4-carboxamide

• IUPAC Name: N-[2-(2-hydroxyethoxy)-2-thiophen-2-ylethyl]-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C13H16N2O4S/c1-9-10(7-15-19-9)13(17)14-8-11(18-5-4-16)12-3-2-6-20-12/h2-3,6-7,11,16H,4-5,8H2,1H3,(H,14,17)
• InChI Key: BJQCOXVCASQOOT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)C(=O)NCC(C2=CC=CS2)OCCO
• Molecular Formula: C13H16N2O4S
• Molecular Weight: 296.34 g/mol

Description

N-(2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl)-5-methylisoxazole-4-carboxamide, also known as A-769662, is a small molecule activator of AMP-activated protein kinase (AMPK), an enzyme that plays a crucial role in cellular energy homeostasis. AMPK is activated in response to low energy levels and acts to restore energy balance by promoting catabolic pathways and inhibiting anabolic pathways. A-769662 has been shown to activate AMPK in vitro and in vivo, making it a valuable tool for studying the physiological and pathological roles of this enzyme.

Scientific Research Applications

Synthesis and Biological Activity of Novel Compounds

Novel cycloalkylthiophene-Schiff bases and their Cr(III) and Zn(II) complexes have been synthesized, showing significant antibacterial and antifungal activities against a variety of pathogenic strains and fungi, indicating potential for pharmaceutical applications in treating microbial infections (Altundas, Sarı, Çolak, & Öğütcü, 2010).

Antimicrobial and Docking Studies of Thiophene Derivatives

The synthesis and antimicrobial evaluation of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates, alongside their docking studies, have been reported, demonstrating these compounds' potential in antimicrobial resistance research (Spoorthy, Kumar, Rani, & Ravindranath, 2021).

Controlled-release Formulations Based on Hymexazol

Investigations into biologically active polymers for controlled-release formulations have been conducted, utilizing Hymexazol derivatives to achieve chemically controlled release rates, presenting a novel approach to delivery systems in agriculture and pharmaceuticals (Tai, Liu, Yongjia, & Si, 2002).

HIV-1 Reverse Transcriptase Inhibitors

Research into novel families of HIV-1 non-nucleoside reverse transcriptase inhibitors (NNRTIs), focusing on the synthesis and evaluation of 1-[2-(diarylmethoxy)ethyl]-2-methyl-5-nitroimidazoles, has highlighted the potential of these compounds in anti-AIDS therapies (De Martino et al., 2005).